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Compound of Interest

Compound Name: N-(3-aminopyridin-4-yl)benzamide

Cat. No.: B2454688 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of N-(3-
aminopyridin-4-yl)benzamide, a compound utilized in laboratory research and

pharmaceutical development. Adherence to these procedures is vital for ensuring personnel

safety and environmental protection.

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for N-(3-aminopyridin-4-yl)benzamide is not

publicly available, its structural components—an aminopyridine and a benzamide—suggest

that it should be handled as a hazardous substance. Similar compounds are known to be toxic

if ingested, inhaled, or absorbed through the skin, and may cause irritation to the skin, eyes,

and respiratory system.[1][2] Some related compounds are also suspected of causing genetic

defects and are toxic to aquatic life.[3]

Personal Protective Equipment (PPE): Before handling N-(3-aminopyridin-4-yl)benzamide for

disposal, all personnel must wear the following minimum PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A fully buttoned laboratory coat
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Step-by-Step Disposal Protocol
The disposal of N-(3-aminopyridin-4-yl)benzamide must be conducted in accordance with all

local, state, and federal regulations. The recommended method is through a licensed

hazardous waste disposal service.

Segregation: Do not mix N-(3-aminopyridin-4-yl)benzamide waste with other chemical

waste unless explicitly approved by your institution's Environmental Health and Safety (EHS)

department.

Containment: Collect all solid waste in a clearly labeled, sealable container. The label must

include the full chemical name, "N-(3-aminopyridin-4-yl)benzamide," and the words

"Hazardous Waste."

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area. This area should be away from incompatible materials.

Consult EHS: Contact your institution's EHS department to schedule a pickup and for any

specific institutional procedures.

Documentation: Complete all required hazardous waste manifests and documentation as

provided by your EHS department or the waste disposal contractor.

Professional Disposal: The licensed hazardous waste contractor will transport the waste to a

permitted facility for final disposal, which is typically high-temperature incineration.[4][5][6][7]

[8]

Under no circumstances should N-(3-aminopyridin-4-yl)benzamide be disposed of down the

drain or in regular trash.

Comparative Data of Structurally Related
Compounds
To provide context on the potential hazards, the following table summarizes key information for

compounds structurally related to N-(3-aminopyridin-4-yl)benzamide.
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Feature 4-Aminopyridine Benzamide

CAS Number 504-24-5 55-21-0

Primary Hazards

Fatal if swallowed, toxic in

contact with skin or if inhaled,

causes severe skin burns and

eye damage, toxic to aquatic

life.

Harmful if swallowed,

suspected of causing genetic

defects.[3]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

Dispose of contents/container

to an approved waste disposal

plant.[3][9]

Disposal Workflow Diagram
The following diagram outlines the procedural flow for the safe and compliant disposal of N-(3-
aminopyridin-4-yl)benzamide.

Laboratory Personnel Actions Facility & EHS Procedure Final Disposal by Licensed Contractor

1. Identify Waste 2. Don PPE 3. Segregate into Labeled Container 4. Store in Designated Area 5. Contact EHS for Pickup 6. Complete Waste Manifest 7. Professional Pickup & Transport 8. Incineration at Permitted Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of N-(3-aminopyridin-4-yl)benzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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